Cas no 1261918-19-7 (3-Fluoro-5-(3-methylthiophenyl)phenol)

3-Fluoro-5-(3-methylthiophenyl)phenol is a fluorinated phenolic compound featuring a methylthiophenyl substituent, offering unique electronic and steric properties for advanced chemical applications. Its structural characteristics, including the fluorine atom and thioether linkage, enhance reactivity and selectivity in synthetic pathways, making it valuable for pharmaceutical intermediates and material science research. The compound's stability under various conditions allows for versatile use in cross-coupling reactions and as a building block for complex molecular architectures. Its distinct substitution pattern also facilitates fine-tuning of physicochemical properties, supporting applications in drug discovery and specialty chemistry. High purity and well-defined synthesis routes ensure reproducibility for research and industrial use.

3-Fluoro-5-(3-methylthiophenyl)phenol structure

1261918-19-7 structure

Product Name:3-Fluoro-5-(3-methylthiophenyl)phenol

CAS No:1261918-19-7

MF:C₁₃H₁₁FOS

MW:234.289245843887

MDL:MFCD18313757

CID:5207168

Update Time:2026-03-06

3-Fluoro-5-(3-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-FLUORO-5-(3-METHYLTHIOPHENYL)PHENOL
- 3-Fluoro-5-(3-methylthiophenyl)phenol
- MDL： MFCD18313757
- Inchi： 1S/C13H11FOS/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-8,15H,1H3
- InChI Key： DZAFUIBXETXHGX-UHFFFAOYSA-N
- SMILES： S(C)C1=CC=CC(=C1)C1C=C(C=C(C=1)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 224
XLogP3: 3.8
Topological Polar Surface Area: 45.5

3-Fluoro-5-(3-methylthiophenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319793-5 g	3-Fluoro-5-(3-methylthiophenyl)phenol, 95%; .	1261918-19-7	95%	5g	€1,159.00	2022-08-31
abcr	AB319793-5g	3-Fluoro-5-(3-methylthiophenyl)phenol, 95%; .	1261918-19-7	95%	5g	€1159.00	2024-04-20